Cas no 1503575-43-6 (1-Amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid)

• Product Name: 1-Amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid
• CAS No: 1503575-43-6
• MF: C₉H₁₄N₄O₂
• MW: 210.233061313629
• CID: 5709361
• PubChem ID: 79642274
• Update Time: 2023-10-14

1-Amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• AKOS018198962
• EN300-1123806
• 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylicacid
• 1503575-43-6
• 1-amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid
• 1-Amino-3-(1H-1,2,4-triazol-1-yl)cyclohexane-1-carboxylic acid

• Inchi： 1S/C9H14N4O2/c10-9(8(14)15)3-1-2-7(4-9)13-6-11-5-12-13/h5-7H,1-4,10H2,(H,14,15)
• InChI Key： OMJZMSHUDZMAPL-UHFFFAOYSA-N
• SMILES： OC(C1(CCCC(C1)N1C=NC=N1)N)=O

Computed Properties

• Exact Mass: 210.11167570g/mol
• Monoisotopic Mass: 210.11167570g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 94Ų